1-(7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-7-yl)methanamine

• CAS No.: 6309-29-1
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• IUPAC Name: (7,9,9-trimethyl-1,4-dioxaspiro[4.5]decan-7-yl)methanamine
• InChI: InChI=1S/C12H23NO2/c1-10(2)6-11(3,9-13)8-12(7-10)14-4-5-15-12/h4-9,13H2,1-3H3
• InChI Key: JTYLJEBZYKPFNI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC2(C1)OCCO2)(C)CN)C

Description

1-(7,9,9-Trimethyl-1,4-dioxaspiro[45]dec-7-yl)methanamine is a chemical compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-7-yl)methanamine typically involves the reaction of appropriate precursors under controlled conditions. One common method includes the reaction of 7,9,9-trimethyl-1,4-dioxaspiro[4.5]decane with methanamine in the presence of a catalyst. The reaction conditions often require specific temperatures and pressures to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-(7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-7-yl)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible with halogenated derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated derivatives in the presence of a base.

Major Products Formed

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted amine derivatives.

Scientific Research Applications

1-(7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-7-yl)methanamine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-7-yl)methanamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-6-en-8-one
• 7,7,9-Trimethyl-1,4-dioxaspiro[4.5]dec-8-ene
• 8-Methyl-1,4-dioxaspiro[4.5]dec-6-en-8-yl phenyl sulfone

Uniqueness

1-(7,9,9-Trimethyl-1,4-dioxaspiro[4.5]dec-7-yl)methanamine is unique due to its specific spirocyclic structure and the presence of both amine and dioxaspiro functionalities. This combination imparts distinct chemical and physical properties, making it valuable for various applications .